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Compound of Interest

Compound Name: LSTc

Cat. No.: B12348935

For Researchers, Scientists, and Drug Development Professionals: A Guide to Safe and
Compliant Disposal of LS-Tetrasaccharide ¢

This document provides essential safety and logistical information for the proper disposal of
LS-Tetrasaccharide ¢ (LSTc), a human lactooligosaccharide used in laboratory research.
Adherence to these procedures is critical for maintaining a safe laboratory environment and
ensuring regulatory compliance.

Summary of Key Disposal and Safety Information

LS-Tetrasaccharide c is generally not classified as a hazardous substance. However, proper
laboratory hygiene and waste management practices are essential. The disposal of LSTc, as
with any laboratory chemical, should be conducted with care and in accordance with
institutional and local regulations.

Physical and Chemical Properties of LS-Tetrasaccharide
C
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Property Value

Chemical Formula C37H61N2029Na
Molecular Weight 1020.87 g/mol
CAS Number 64003-55-0
Appearance Solid

Solubility Soluble in water

Experimental Protocols for Disposal

The proper disposal of LSTc involves a straightforward procedure designed to minimize

environmental impact and ensure laboratory safety. The following steps outline the

recommended protocol.

Step-by-Step Disposal Procedure

Decontamination (if applicable): If the LSTc has been used in experiments with infectious or
biohazardous materials, it must first be decontaminated using an appropriate and validated
method, such as autoclaving or chemical disinfection, in accordance with your institution's
biosafety guidelines.

Dissolution: For solid LSTc, dissolve the compound in water or an appropriate laboratory
solvent. This facilitates easier and safer handling during the disposal process.

Collection: Collect the dissolved LSTc solution in a designated, properly labeled waste
container. The container should be compatible with the solvent used.

Waste Stream Classification: Based on the solvent used and any other chemicals mixed with
the LSTc, classify the waste stream. If dissolved in water and not mixed with any hazardous
chemicals, it can typically be considered non-hazardous chemical waste.

Disposal: Dispose of the non-hazardous chemical waste according to your institution's and
local regulations. This may involve collection by a licensed chemical waste disposal
company. Do not pour LSTc solutions down the drain unless specifically permitted by your
institution's environmental health and safety (EHS) office.
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o Empty Container Disposal: Rinse the empty LSTc container with a suitable solvent (e.g.,
water) at least three times. The rinsate should be collected and disposed of as chemical
waste. Once thoroughly rinsed, the container can typically be disposed of in the regular
laboratory glass or plastic recycling stream, depending on the material.

Mandatory Visualizations
LSTc Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of LS-

Tetrasaccharide c.
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Caption: Logical workflow for the proper disposal of LS-Tetrasaccharide c.

Signaling Pathway for Safe Handling and Disposal

This diagram outlines the decision-making process and key considerations for the safe

handling and disposal of LSTc.
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Caption: Decision pathway for safe handling and disposal of LSTc.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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